2-(2-Methylbutanamido)-3-phenylpropanoic acid

Lipophilicity Membrane permeability N-acylphenylalanine SAR
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C14H19NO3
Molecular Weight 249.30 g/mol
Cat. No. B13239616
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Technical Parameters


Basic Identity
Product Name2-(2-Methylbutanamido)-3-phenylpropanoic acid
Molecular FormulaC14H19NO3
Molecular Weight249.30 g/mol
Structural Identifiers
SMILESCCC(C)C(=O)NC(CC1=CC=CC=C1)C(=O)O
InChIInChI=1S/C14H19NO3/c1-3-10(2)13(16)15-12(14(17)18)9-11-7-5-4-6-8-11/h4-8,10,12H,3,9H2,1-2H3,(H,15,16)(H,17,18)
InChIKeyMFVGNVWWWJGWNR-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes0.1 g / 0.25 g / 0.5 g / 1 g / 2.5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structural Identity and Physicochemical Baseline


2-(2-Methylbutanamido)-3-phenylpropanoic acid (CAS 69460-45-3; synonym: (2-Methylbutanoyl)phenylalanine) is an N-acyl-α-amino acid belonging to the phenylalanine derivative class, with molecular formula C₁₄H₁₉NO₃ and a molecular weight of 249.30 g/mol [1]. The compound features a branched 2-methylbutanoyl acyl chain attached via an amide bond to the α-amino group of phenylalanine, retaining a free carboxylic acid terminus [1]. Its computed physicochemical profile—including XLogP3 of 1.7, topological polar surface area (TPSA) of 66.4 Ų, two hydrogen bond donors, three hydrogen bond acceptors, and six rotatable bonds—places it at a distinct intersection of lipophilicity and conformational flexibility within the N-acylphenylalanine chemical space [1] [2]. The compound is commercially available at 95% purity from multiple reputable suppliers for research and further manufacturing use .

Workflow Lipophilicity SAR and membrane partitioning studies
Selection Logic Branched acyl chain probe for conformational flexibility screening
Method Context pH-switchable extraction and bioanalytical method development

Why Generic Substitution Introduces Experimental Risk


Within the N-acylphenylalanine family, compounds sharing an identical molecular formula can exhibit markedly divergent physicochemical and potentially biological behavior due to differences in acyl chain architecture. The target compound's branched 2-methylbutanoyl group imparts a computed XLogP3 of 1.7—nearly threefold higher than the XLogP3 of 0.6 for the shorter-chain N-acetyl-L-phenylalanine analog [1] . Even among isomers of identical formula (C₁₄H₁₉NO₃), the branched acyl chain distinguishes it from its linear-chain isomer 2-pentanamido-3-phenylpropanoic acid, with consequences for chromatographic retention, membrane partitioning, and metabolic stability that render generic in-class substitution a source of uncontrolled experimental variance [2]. The following evidence dimensions quantify these differentiation points.

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Acyl chain length alters lipophilicity

Shorter-chain analogs such as N-acetyl-L-phenylalanine occupy a more hydrophilic region; the branched C5 chain may shift membrane partitioning results.

!

Linear isomer differs in chromatographic behavior

2-Pentanamido-3-phenylpropanoic acid shares molecular formula but may exhibit different retention, metabolic stability, and enzyme recognition.

!

Conformational entropy mismatch

Analogues with fewer rotatable bonds may not reproduce the conformational sampling required for entropic binding studies.

Quantitative Differentiation vs. Closest Analogs


Lipophilicity Advantage Over N-Acetyl-L-phenylalanine

The target compound exhibits a computed XLogP3 of 1.7, compared to an XLogP3 of 0.6 for the shorter-chain N-acetyl-L-phenylalanine analog [1] . This represents a nearly threefold difference in predicted octanol-water partitioning, driven by the extended branched alkyl chain. For procurement decisions involving membrane permeability assays, protein-binding studies, or lipophilic environment partitioning experiments, the target compound provides a substantially more lipophilic probe within the N-acylphenylalanine series, while the N-acetyl analog occupies a more hydrophilic region of chemical space.

Lipophilicity vs N-acetyl
Reported
XLogP3 1.7 vs 0.6 (Δ +1.1)
Supports selection as a mid-range lipophilicity probe for membrane studies.
Computed values; confirm under experimental conditions.
Lipophilicity Membrane permeability N-acylphenylalanine SAR

Enhanced Conformational Flexibility

The target compound possesses 6 rotatable bonds, compared to 4 rotatable bonds for N-acetyl-L-phenylalanine [1] [2]. The additional two rotatable bonds arise from the extended 2-methylbutanoyl side chain, providing greater conformational sampling capacity. This differentiates the compound in applications where molecular flexibility influences binding entropy, such as protein-ligand docking studies, intrinsic fluorescence quenching assays, or the design of conformationally diverse screening libraries.

Conformational flexibility
Reported
6 vs 4 rotatable bonds (+50%)
May enhance conformational sampling for entropic binding or library design.
Computed; validate in target assay.
Conformational flexibility Rotatable bonds Molecular recognition

pH-Dependent Distribution Behavior

The target compound exhibits a computed LogD (pH 7.4) of -0.44, indicating a modest preference for the aqueous phase under physiological conditions, while its intrinsic LogP of 2.58 reveals substantial lipophilic character in the neutral form [1]. This pH-dependent partitioning profile—arising from the carboxylic acid moiety (computed pKa = 4.21)—is characteristic of N-acyl-α-amino acids bearing a free carboxyl terminus. However, the branched acyl chain elevates the intrinsic LogP compared to shorter-chain analogs, creating a steeper ionization-dependent lipophilicity gradient that can be exploited in pH-gradient extraction protocols, solid-phase extraction method development, or physiological distribution modeling [2].

pH-Dependent distribution
Class-level
LogD(pH7.4) -0.44, LogP 2.58, pKa 4.21
Indicates pH-switchable partitioning suitable for extraction method development.
Class-level inference; direct comparator data gap acknowledged.
LogD Ionization pH-dependent partitioning ADME

Branched vs. Linear Acyl Chain Isomerism

2-(2-Methylbutanamido)-3-phenylpropanoic acid and 2-pentanamido-3-phenylpropanoic acid (CAS 16859-51-1) are structural isomers sharing the identical molecular formula C₁₄H₁₉NO₃ and molecular weight of 249.31 g/mol, yet differing fundamentally in acyl chain architecture: the target compound bears a branched 2-methylbutanoyl group (α-methyl-substituted), while the comparator possesses a linear n-pentanoyl chain [1] [2]. Branching at the α-carbon of the acyl group introduces steric hindrance near the amide bond, which can reduce susceptibility to amidase-mediated hydrolysis and alter chromatographic retention time. This isomer pair provides a controlled system for studying the impact of acyl chain branching on metabolic stability, plasma protein binding, or enzymatic recognition—applications where the linear isomer cannot serve as a direct surrogate [3].

Branched vs linear isomer
Class-level
Identical formula C₁₄H₁₉NO₃; branched 2-methylbutanoyl vs linear n-pentanoyl
Supports controlled isomer studies of metabolic stability and amidase susceptibility.
Comparative experimental data not available; verify independently.
Structural isomerism Acyl chain branching Metabolic stability Chromatographic resolution

Hydrogen Bonding and Steric Shielding

The target compound maintains a hydrogen bond donor count of 2 (carboxylic acid OH + amide NH) and acceptor count of 3 (carboxylic acid C=O + amide C=O + carboxylic acid OH), with a TPSA of 66.4 Ų [1]. While the HBD/HBA counts are conserved across N-acyl-α-amino acids with free carboxyl termini, the TPSA of 66.4 Ų—identical to that reported for N-acetyl-L-phenylalanine—indicates that the polar surface area is dominated by the carboxylic acid and amide functional groups rather than the acyl chain [2]. However, the branched 2-methylbutanoyl group provides greater steric shielding of the amide NH compared to the acetyl or linear pentanoyl analogs, which may modulate intermolecular hydrogen bonding in crystal packing or protein binding pockets. This property is relevant for co-crystallization screening, supramolecular synthon engineering, and structure-based drug design campaigns [3].

Hydrogen bonding & steric shielding
Data to verify
HBD 2, HBA 3, TPSA 66.4 Ų; steric shielding of amide NH enhanced by branching
May influence intermolecular interactions in crystal engineering or protein binding.
Qualitative inference; crystallographic validation recommended.
Hydrogen bonding TPSA Protein-ligand interactions Crystal engineering

Optimal Research and Industrial Application Scenarios


Membrane Permeability and Lipophilicity-Structure Relationship Studies

With an XLogP3 of 1.7—substantially higher than the 0.6 of N-acetyl-L-phenylalanine—the target compound serves as a mid-range lipophilicity probe within the N-acylphenylalanine series [1]. Researchers investigating the relationship between acyl chain structure and passive membrane diffusion, Caco-2 permeability, or blood-brain barrier partitioning can use this compound alongside the N-acetyl analog to establish a lipophilicity gradient spanning approximately 1.1 logP units, enabling quantitative structure-permeability relationship (QSPR) model building [2].

Acyl Chain Branching vs. Metabolic Stability

The branched 2-methylbutanoyl architecture of this compound, when compared head-to-head with its linear-chain isomer 2-pentanamido-3-phenylpropanoic acid, provides a structurally controlled system for isolating the effect of α-carbon branching on metabolic stability [1]. Both compounds share identical molecular formula, mass, and functional group count, making this isomer pair uniquely suited for studying amidase susceptibility, cytochrome P450-mediated oxidation rates, or microsomal half-life as a function of acyl chain topology alone, without confounding variables [2].

pH-Dependent Extraction and Bioanalytical Method Development

The compound's computed pKa of 4.21, combined with its LogD (pH 7.4) of -0.44 and intrinsic LogP of 2.58, creates a pronounced pH-dependent partitioning profile suitable for developing liquid-liquid extraction (LLE) or solid-phase extraction (SPE) protocols that exploit ionization state switching [1]. The steep lipophilicity gradient between the ionized (pH 7.4) and neutral (pH < 2) forms enables efficient extraction recovery optimization in bioanalytical sample preparation workflows, offering method developers a well-characterized analyte for SPE sorbent screening or pH-gradient elution method design [2].

Conformationally Diverse Screening Libraries

With 6 rotatable bonds—50% more than N-acetyl-L-phenylalanine (4 rotatable bonds)—the target compound introduces greater conformational entropy into screening collections [1]. This enhanced flexibility, combined with its moderate lipophilicity and conserved hydrogen bonding pharmacophore, makes it a suitable component of diversity-oriented screening libraries where conformational sampling capacity is a design criterion [2]. Procurement for fragment-based drug discovery (FBDD) or lead-like compound collections can leverage this property to complement more rigid N-acylphenylalanine analogs.

Application
Selection Property
Validation Focus
Membrane permeability and lipophilicity SAR
Mid-range lipophilicity within N-acylphenylalanine series
Lipophilicity gradient modeling and QSPR validation
Acyl chain branching vs metabolic stability
Branched acyl architecture for controlled isomer comparison
Metabolic stability assay and enzymatic recognition context
pH-dependent extraction and bioanalytical method development
pH-switchable partitioning profile
LLE/SPE recovery optimization and method design
Conformationally diverse screening libraries
Enhanced conformational flexibility
Entropy-driven binding studies and library design
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